Cas no 1547048-22-5 (2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol)

• Product Name: 2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol
• CAS No: 1547048-22-5
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5783007
• PubChem ID: 83827720
• Update Time: 2025-06-11

2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1547048-22-5
• 2-amino-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol
• EN300-1852190
• Pyrazolo[1,5-a]pyridine-3-methanol, α-(aminomethyl)-
• 2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol

• Inchi： 1S/C9H11N3O/c10-5-9(13)7-6-11-12-4-2-1-3-8(7)12/h1-4,6,9,13H,5,10H2
• InChI Key： AUQFLCZOGGGWSL-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 11.76±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol

Recent Advances in the Study of 2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol (CAS: 1547048-22-5)

The compound 2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol (CAS: 1547048-22-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazolo[1,5-a]pyridine scaffold, exhibits promising pharmacological properties, making it a subject of intense investigation for potential therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of kinase inhibition and central nervous system (CNS) disorders.

One of the key advancements in the study of this compound is its role as a potent kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that 2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol exhibits selective inhibition against specific kinase isoforms, which could lead to the development of targeted therapies with reduced off-target effects. Structural-activity relationship (SAR) studies have further elucidated the importance of the aminoethanol moiety in enhancing binding affinity and selectivity.

In addition to its kinase inhibitory properties, this compound has shown potential in addressing CNS-related conditions. Preliminary in vitro and in vivo studies suggest that it may modulate neurotransmitter systems, offering a novel approach to treating disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier (BBB) has been a focal point of recent research, with modifications to its chemical structure aimed at improving bioavailability and CNS penetration.

The synthesis of 2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol has also seen significant progress. Recent publications highlight innovative synthetic routes that improve yield and purity while reducing the complexity of the process. These advancements are crucial for scaling up production and facilitating further preclinical and clinical studies. Moreover, the development of analytical methods for quantifying the compound in biological matrices has enabled more accurate pharmacokinetic and pharmacodynamic assessments.

Looking ahead, the potential applications of 2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol extend beyond its current scope. Ongoing research is exploring its utility in combination therapies, where it may synergize with other drugs to enhance efficacy. Additionally, efforts are underway to investigate its safety profile and toxicological characteristics, which are essential for advancing it through the drug development pipeline. The compound's versatility and promising biological activity position it as a valuable candidate for future therapeutic innovations.

In conclusion, the recent studies on 2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol (CAS: 1547048-22-5) underscore its potential as a multifaceted pharmacological agent. From kinase inhibition to CNS modulation, this compound offers a wealth of opportunities for drug discovery and development. As research continues to unravel its mechanisms and optimize its properties, it is poised to make a significant impact in the field of chemical biology and medicine.